Cas no 10002-44-5 (Benzothiazole,2-(3-methoxyphenyl)-)

• Product Name: Benzothiazole,2-(3-methoxyphenyl)-
• CAS No: 10002-44-5
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• CID: 118286
• PubChem ID: 833673
• Update Time: 2025-04-18

Benzothiazole,2-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(3-methoxyphenyl)-
• 2-(2-methoxyphenyl)-1,3-benzothiazole
• 2-(2-METHOXY-PHENYL)-BENZOTHIAZOLE
• 2-(1-CHLORO-ETHYL)-PYRAZINE
• 2-(2-Methoxyphenyl)benzo[d]thiazole
• 2-(3-methoxyphenyl)-1,3-benzothiazole
• 2-(3-methoxyphenyl)benzo[d]thiazole
• 2-(3-methoxyphenyl)-benzothiazole
• Benzothiazole,2-(2-methoxyphenyl)
• Benzothiazole,2-(m-methoxyphenyl)- (7CI)
• 2-(3-Methoxyphenyl)benzothiazole
• 2-(3'-Methoxyphenyl)benzothiazole
• Benzothiazole, 2-(m-methoxyphenyl)-
• MFCD01312563
• SCHEMBL2090795
• SMR000141111
• Benzothiazole, 2-(3-methoxyphenyl)-
• cid_833673
• BDBM49422
• HMS1587C15
• AKOS002162380
• 10002-44-5
• MS-1599
• MLS000533667
• HMS2275M05
• CHEMBL1309607

• Inchi： 1S/C14H11NOS/c1-16-11-6-4-5-10(9-11)14-15-12-7-2-3-8-13(12)17-14/h2-9H,1H3
• InChI Key： HROHCTACUYNNLZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 241.05600
• Monoisotopic Mass: 241.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.36000
• LogP: 3.97190